Cas no 569350-79-4 (Quinoline, 3-(2-pyrimidinyl)-)

• Product Name: Quinoline, 3-(2-pyrimidinyl)-
• CAS No: 569350-79-4
• MF: C₁₃H₉N₃
• MW: 207.230662107468
• CID: 4041938
• PubChem ID: 11447097
• Update Time: 2025-06-14

Quinoline, 3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(2-pyrimidinyl)-
• SCHEMBL24412080
• 569350-79-4
• DTXSID901311481
• 3-(2-Pyrimidinyl)quinoline

• Inchi： 1S/C13H9N3/c1-2-5-12-10(4-1)8-11(9-16-12)13-14-6-3-7-15-13/h1-9H
• InChI Key： LVFXNYQVXWDLIQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C2=NC=CC=N2)C=1

Computed Properties

• Exact Mass: 207.079647300Da
• Monoisotopic Mass: 207.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on Quinoline, 3-(2-pyrimidinyl)-

Comprehensive Overview of Quinoline, 3-(2-pyrimidinyl)- (CAS No. 569350-79-4): Properties, Applications, and Research Insights

Quinoline, 3-(2-pyrimidinyl)- (CAS No. 569350-79-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its fused quinoline and pyrimidine rings, exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining nitrogen-containing heterocycles, enables diverse reactivity, which is exploited in the development of bioactive molecules and functional materials.

In recent years, the demand for quinoline derivatives has surged due to their applications in drug discovery, particularly in targeting kinase inhibitors and anticancer agents. Researchers are actively investigating 3-(2-pyrimidinyl)quinoline as a scaffold for designing novel therapeutics, leveraging its ability to modulate protein-protein interactions. The compound's structural versatility also aligns with trends in green chemistry, where efficient synthetic routes and sustainable methodologies are prioritized.

From a material science perspective, CAS 569350-79-4 contributes to advancements in organic electronics and luminescent materials. Its conjugated system facilitates electron delocalization, which is critical for applications in OLEDs (organic light-emitting diodes) and sensors. Studies highlight its potential as a photoactive component in optoelectronic devices, addressing the growing need for energy-efficient technologies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Quinoline, 3-(2-pyrimidinyl)-, ensuring high purity for research and industrial use. Computational modeling, including DFT calculations, further elucidates its electronic properties, aiding in the rational design of derivatives. These methodologies resonate with the increasing integration of AI-driven drug discovery and computational chemistry in modern research workflows.

Environmental and regulatory considerations are also pivotal. While 569350-79-4 is not classified as hazardous, its synthesis often involves catalytic processes to minimize waste, reflecting the industry's shift toward atom economy. Researchers frequently search for "sustainable synthesis of quinoline derivatives" or "biodegradable heterocyclic compounds," underscoring the intersection of innovation and environmental responsibility.

In summary, Quinoline, 3-(2-pyrimidinyl)- represents a multifaceted compound with broad implications across life sciences and advanced materials. Its adaptability to cutting-edge research trends—such as precision medicine and smart materials—ensures its continued relevance. For those exploring "quinoline-based drug candidates" or "pyrimidine hybrid molecules," this compound offers a compelling case study in interdisciplinary innovation.